Cas no 533885-47-1 (3-(4-Methyl-1,3-thiazol-2-yl)prop-1-en-2-amine)
533885-47-1 structure
Product Name:3-(4-Methyl-1,3-thiazol-2-yl)prop-1-en-2-amine
CAS No:533885-47-1
MF:C7H10N2S
MW:154.232699871063
CID:938421
Update Time:2023-08-02
3-(4-Methyl-1,3-thiazol-2-yl)prop-1-en-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Thiazoleethanamine, 4-methyl--alpha--methylene-
- 3-(4-methylthiazol-2-yl)prop-1-en-2-amine
- 3-(4-Methyl-1,3-thiazol-2-yl)prop-1-en-2-amine
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- Inchi: 1S/C7H10N2S/c1-5(8)3-7-9-6(2)4-10-7/h4H,1,3,8H2,2H3
- InChI Key: UNPVIPMNEATXGT-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1CC(=C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Topological Polar Surface Area: 67.2
3-(4-Methyl-1,3-thiazol-2-yl)prop-1-en-2-amine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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